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Compound of Interest

Compound Name: 7-Methoxyisoindolin-1-one
CAS No.: 934389-18-1
Cat. No.: B2828852
Get Quote
. J

Executive Summary: Immediate Action Directive

7-Methoxyisoindolin-1-one (CAS: 934389-18-1) is a pharmaceutical intermediate featuring an
isoindolinone scaffold, a structure frequently associated with bioactive kinase inhibitors and
immunomodulatory drugs.[1][2] Due to its potential (often uncharacterized) pharmacological
activity, it must be managed as a High-Potency Active Pharmaceutical Ingredient (HPAPI)
surrogate until specific toxicological data proves otherwise.[2]

Disposal Core Requirement: Do NOT dispose of via municipal waste or sanitary sewer
systems. Mandatory Method: High-temperature chemical incineration with afterburner and
scrubber.[2]

Chemical Profile & Hazard Identification

Use this data to populate internal waste manifests.
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Technical Specification

Chemical Name

7-Methoxyisoindolin-1-one

CAS Number 934389-18-1
Molecular Formula CoHaNO2
Molecular Weight 163.17 g/mol

Physical State

Solid (Crystalline powder)

GHS Classification

Warning (Irritant/Bioactive)

Hazard Statements

H302 (Harmful if swallowed), H315 (Skin
Irritation), H319 (Eye Irritation), H335 (Resp.[1]
[21[3][4][5] Irritation)

RCRA Status

Unlisted; Classify as Characteristic Waste

(Toxic/Reactive) if untested.

Scientific Context: The isoindolin-1-one core is structurally related to thalidomide analogs

(IMiDs).[1][2] While 7-methoxyisoindolin-1-one is a precursor, the "Precautionary Principle"

dictates it be handled as a potential teratogen or cytotoxin during disposal.[1]

Waste Segregation & Disposal Protocols
A. Solid Waste (Pure Substance)

Objective: Prevent environmental leaching and unauthorized retrieval.[2][6]

o Containment: Transfer the solid substance into a clear, wide-mouth polyethylene (HDPE) or

glass jar.

o Labeling: Affix a hazardous waste label. Explicitly write:
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o Chemical Name: 7-Methoxyisoindolin-1-one[1][3][7][8]

o Hazards: "Irritant,” "Potential Bioactive," "Incinerate Only."

e Secondary Containment: Place the primary jar into a sealable plastic bag (4-mil thickness) to
prevent dust release during transport.

» Disposal Stream: Deposit into the Solid Chemical Waste Drum destined for incineration.[2]

o Note: Do not mix with strong oxidizers (e.g., permanganates, nitrates) in the waste drum.

B. Liquid Waste (Solutions/Mother Liquors)

Objective: Prevent solvent interaction and precipitation in waste lines.[2]

e Solvent Compatibility: Ensure the carrier solvent (e.g., DMSO, Methanol, DCM) is compatible
with the waste stream.[2]

e Dilution: If the concentration is >100 mM, dilute with the primary solvent to reduce
precipitation risks.[2]

e Segregation:
o Halogenated Stream: If dissolved in DCM, Chloroform.[2]
o Non-Halogenated Stream: If dissolved in Methanol, DMSO, Acetone.[2]

e Tagging: The waste tag must list "7-Methoxyisoindolin-1-one" as a trace contaminant (<1%
usually, or actual concentration).[1][2]

C. Contaminated Debris (Sharps/PPE)[1]

o Gloves/Paper Towels: Place in a yellow Biohazard/Chem-Contaminated Solid bag. Do not
use regular trash.

o Syringes/Needles: Dispose of in a rigid Sharps Container. Do not recap needles.

Visualizing the Workflow
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The following diagrams illustrate the decision logic for segregation and the emergency spill
response.

Figure 1: Waste Segregation Decision Tree
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Click to download full resolution via product page

Caption: Logic flow for segregating 7-Methoxyisoindolin-1-one waste streams to ensure
compliance with incineration protocols.

Figure 2: Emergency Spill Response Protocol
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P95/N95 Respirator (Prevent dust) Wipe area with MeOH

y

Click to download full resolution via product page
Caption: Step-by-step immediate response workflow for solid spills, emphasizing dust control.

Regulatory & Compliance Context

o US EPA (RCRA): While not explicitly P-listed or U-listed, the chemical structure implies
toxicity. Under 40 CFR 261, generators must determine if waste exhibits hazardous
characteristics. Default Classification: Hazardous Waste (due to toxicity/irritancy).[2]

o Transportation (DOT):
o Proper Shipping Name: Toxic solid, organic, n.o.s. (7-Methoxyisoindolin-1-one).[1]
o UN Number: UN2811 (Generic assignment for toxic organic solids).
o Packing Group: Il (Minor Danger - Default for uncharacterized research chemicals).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Proper Disposal Procedures: 7-Methoxyisoindolin-1-
one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2828852/docs#proper-disposal-procedures-7-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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